Cas no 28623-57-6 (b-D-Glucopyranosiduronic acid,2-hydroxyphenyl)
28623-57-6 structure
Product Name:b-D-Glucopyranosiduronic acid,2-hydroxyphenyl
CAS No:28623-57-6
MF:C12H14O8
MW:286.234764575958
CID:279897
PubChem ID:75124209
Update Time:2025-04-19
b-D-Glucopyranosiduronic acid,2-hydroxyphenyl Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranosiduronic acid,2-hydroxyphenyl
- Glucopyranosiduronicacid, o-hydroxyphenyl, b-D- (8CI)
- Pyrocatechol glucuronide
- 2-hydroxyphenyl beta-D-glucosiduronic acid
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-hydroxyphenoxy)oxane-2-carboxylic acid
- Glucopyranosiduronic acid, o-hydroxyphenyl-, beta-D-
- 2-Hydroxyphenyl-beta-D-glucopyranosiduronic acid
- catechol beta-glucuronide
- catechol beta-D-glucuronide
- CHEBI:133689
- 2-hydroxyphenyl beta-D-glucopyranosiduronic acid
- DTXSID001009411
- 28623-57-6
- 2-hydroxyphenyl beta-D-glucuronide
- SCHEMBL18092572
- Catechol glucuronide
-
- Inchi: 1S/C12H14O8/c13-5-3-1-2-4-6(5)19-12-9(16)7(14)8(15)10(20-12)11(17)18/h1-4,7-10,12-16H,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1
- InChI Key: ICPYZFZFSLTYID-GOVZDWNOSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC=CC=1O
Computed Properties
- Exact Mass: 286.069
- Monoisotopic Mass: 286.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 137A^2
- XLogP3: -0.3
b-D-Glucopyranosiduronic acid,2-hydroxyphenyl Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
28623-57-6 (b-D-Glucopyranosiduronic acid,2-hydroxyphenyl) Related Products
- 17238-47-0(1-Naphthyl b-D-glucuronide)
- 154717-05-2(1-Hydroxypyrene b-D-Glucuronide)
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- 17680-99-8(p-Cresol Glucuronide)
- 60262-81-9(3-Hydroxy Benzopyrene O-β-D-glucuronide)
- 17685-05-1(Phenyl b-D-Glucuronide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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